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Compound of Interest

Compound Name: Boc-gly-gly-gly-OH

Cat. No.: B1337700

An In-depth Technical Guide to Boc-gly-gly-gly-
OH

This guide provides essential technical information for researchers, scientists, and drug
development professionals on Boc-gly-gly-gly-OH, a key building block in peptide synthesis.

Core Molecular Data

Boc-gly-gly-gly-OH, also known as Boc-triglycine, is a derivative of the tripeptide triglycine,
where the N-terminus is protected by a tert-butoxycarbonyl (Boc) group. This protecting group
is crucial for the controlled, stepwise synthesis of longer peptide chains.

Below is a summary of its key quantitative data.

Property Value Source
Molecular Formula C11H19N30e6 [1]
Molecular Weight 289.29 g/mol [1]

Experimental Protocols

While specific experimental protocols can vary based on the application, the use of Boc-gly-
gly-gly-OH in solid-phase peptide synthesis (SPPS) generally follows these steps:
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o Deprotection: The resin-bound amino acid or peptide with a free amino group is prepared.

» Coupling: Boc-gly-gly-gly-OH is activated using a coupling reagent (e.g., DCC, HBTU) and
then reacted with the free amino group on the resin.

e Capping (Optional): Any unreacted amino groups on the resin are acetylated to prevent the
formation of deletion sequences.

» Deprotection of the Boc group: The Boc group of the newly added triglycine unit is removed
using an acid, typically trifluoroacetic acid (TFA), to expose the N-terminal amine for the next
coupling step.

« l|teration: Steps 2-4 are repeated to elongate the peptide chain.

o Cleavage: Once the desired peptide sequence is synthesized, it is cleaved from the resin
support, and all protecting groups are removed.

Structural Representation

The logical structure of Boc-gly-gly-gly-OH, illustrating the covalent linkages between its
constituent parts, can be visualized as follows:

Amide Bond Peptide Bond Peptide Bond C-Terminus

Click to download full resolution via product page

Diagram of Boc-gly-gly-gly-OH structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Boc-gly-gly-gly-OH | C11H19N306 | CID 7019030 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Molecular weight and formula of Boc-gly-gly-gly-OH].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337700#molecular-weight-and-formula-of-boc-gly-

gly-gly-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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